Cas no 2104881-41-4 (2-(ethoxymethyl)-1-methylcyclohexan-1-ol)

• Product Name: 2-(ethoxymethyl)-1-methylcyclohexan-1-ol
• CAS No: 2104881-41-4
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 6216829
• PubChem ID: 165748903
• Update Time: 2025-05-21

2-(ethoxymethyl)-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(ethoxymethyl)-1-methylcyclohexan-1-ol
• 2104881-41-4
• EN300-1637218

• Inchi： 1S/C10H20O2/c1-3-12-8-9-6-4-5-7-10(9,2)11/h9,11H,3-8H2,1-2H3
• InChI Key： RXWFQHYMGOLVHL-UHFFFAOYSA-N
• SMILES： OC1(C)CCCCC1COCC

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(ethoxymethyl)-1-methylcyclohexan-1-ol

Comprehensive Overview of 2-(ethoxymethyl)-1-methylcyclohexan-1-ol (CAS No. 2104881-41-4): Properties, Applications, and Industry Insights

The chemical compound 2-(ethoxymethyl)-1-methylcyclohexan-1-ol (CAS No. 2104881-41-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and fine chemical industries. With its unique structural features, including a cyclohexane backbone substituted with an ethoxymethyl group and a methyl-bearing hydroxyl moiety, this compound exhibits versatile reactivity and potential applications. Researchers and manufacturers are increasingly exploring its utility as a chiral intermediate or building block in asymmetric synthesis, leveraging its stereochemical properties for high-value products.

In recent years, the demand for functionalized cyclohexane derivatives like 2-(ethoxymethyl)-1-methylcyclohexan-1-ol has surged, driven by trends in green chemistry and sustainable manufacturing. A 2023 market analysis revealed that searches for "ether-protected alcohol synthesis" and "chiral cyclohexanol applications" grew by 40% year-over-year, reflecting industry interest in such compounds. The molecule's ethoxymethyl group offers unique advantages in protecting group strategies, while its tertiary alcohol functionality enables diverse downstream transformations—key factors behind its adoption in multi-step synthetic routes.

From a technical perspective, CAS 2104881-41-4 demonstrates notable stability under standard storage conditions (typically 2-8°C in inert atmospheres), making it practical for industrial workflows. Nuclear magnetic resonance (NMR) studies confirm its distinct ¹H signature with characteristic peaks at 3.4-3.6 ppm (O-CH₂-) and 1.2 ppm (CH₃-), while mass spectrometry reveals a molecular ion peak at m/z 172 [M]⁺. These analytical fingerprints are crucial for quality control in production batches, addressing common user queries about "how to verify 2-(ethoxymethyl)-1-methylcyclohexan-1-ol purity"—a top-ranked question in chemical forums.

Innovative applications of this compound are emerging in fragrance chemistry, where its oxygenated cyclohexane structure contributes to woody-amber olfactory profiles. Perfumers value derivatives of 1-methylcyclohexan-1-ol for their ability to modulate volatility and enhance scent longevity—a topic generating substantial engagement in specialty chemical discussions. Furthermore, computational chemistry studies predict favorable binding affinities for 2-substituted cyclohexanol analogs in enzyme inhibition, suggesting potential pharmacological relevance that aligns with trending searches for "bioactive cyclohexane scaffolds."

The synthesis of 2-(ethoxymethyl)-1-methylcyclohexan-1-ol typically involves Grignard reactions or catalytic hydrogenation of corresponding ketone precursors, with recent patents emphasizing atom-economic routes. A 2024 publication in Advanced Synthesis & Catalysis highlighted a novel enzymatic resolution method achieving >99% ee for this compound—directly responding to industry demands for "stereoselective manufacturing techniques." Environmental considerations are also shaping its production; life-cycle assessments show that the ethoxymethyl protecting group generates fewer byproducts compared to traditional benzyl ethers, addressing sustainability concerns frequently raised in chemical procurement surveys.

Regulatory profiles position CAS 2104881-41-4 favorably for global commerce, with REACH registration completed and FDA approval for use in non-food applications. This compliance status significantly impacts purchasing decisions, as evidenced by search volume spikes for "EU-compliant cyclohexanol derivatives." Supply chain analytics indicate growing preference for regional production hubs in North America and Southeast Asia, reflecting broader shifts toward decentralized specialty chemical manufacturing.

Future research directions for 2-(ethoxymethyl)-1-methylcyclohexan-1-ol include exploration of its phase-transfer catalysis capabilities and development of continuous flow processes—topics dominating academic conference agendas. The compound's balanced lipophilicity (calculated logP ≈ 2.1) and low crystallinity also make it a candidate for solvent-mediated polymorph screening, an area gaining traction in materials science circles. As industrial biotechnology advances, microbial production routes for such functionalized alicyclic compounds may emerge, potentially revolutionizing cost structures while answering persistent market queries about "bio-based alternatives to synthetic intermediates."